Cas no 197654-04-9 (Tigecycline (hydrochloride))

• Product Name: Tigecycline (hydrochloride)
• CAS No: 197654-04-9
• MF: C₂₉H₄₀ClN₅O₈
• MW: 622.109606742859
• CID: 2601834
• PubChem ID: 54749425
• Update Time: 2025-10-28

Tigecycline (hydrochloride) Chemical and Physical Properties

Names and Identifiers

• Tigecycline (hydrochloride)
• GAR-936 hydrochloride
• Tigecycline Hydrochloride
• Tigecycline monohydrochloride
• 2-Naphthacenecarboxamide, 4,7-bis(dimethylamino)-9-[[2-[(1,1-dimethylethyl)amino]acetyl]amino]-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-, hydrochloride (1:1), (4S,4aS,5aR,12aS)-
• FHFADVHACRVXAT-KXLOKULZSA-N
• TIGECYCLINE HCL
• (4S,4aS,5aR,12aS)-9-((Z)-(2-(tert-butylamino)-1-hydroxyethylidene)amino)-4,7-bis(dimethylamino)-3,10,12,12a-tetrahydroxy-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carbimidic acid hydrochloride
• 2-Naphthacenecarboxamide, 4,7-bis(dimethylamino)-9-((2-((1,1-dimethylethyl)amino)acetyl)amino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-1,11-dioxo-, hydrochloride (1:1), (4S,4aS,5aR,12aS)-
• HY-B0117A
• UNII-7F4TZ17Y3R
• AKOS030526695
• 197654-04-9
• (4S,4aS,5aR,12aR)-9-[[2-(tert-butylamino)acetyl]amino]-4,7-bis(dimethylamino)-1,10,11,12a-tetrahydroxy-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide;hydrochloride
• DA-58576
• SCHEMBL414376
• CS-1877
• 7F4TZ17Y3R

• Inchi： InChI=1S/C29H39N5O8.ClH/c1-28(2,3)31-11-17(35)32-15-10-16(33(4)5)13-8-12-9-14-21(34(6)7)24(38)20(27(30)41)26(40)29(14,42)25(39)18(12)23(37)19(13)22(15)36;/h10,12,14,21,31,36,38-39,42H,8-9,11H2,1-7H3,(H2,30,41)(H,32,35);1H/t12-,14-,21-,29-;/m0./s1
• InChI Key： ATIINCUPZOADER-KXLOKULZSA-N
• SMILES： O=C(C(C1=O)=C(O)[C@@H](N(C)C)[C@]2([H])C[C@]3([H])CC4=C(C(C3=C(O)[C@@]21O)=O)C(O)=C(NC(CNC(C)(C)C)=O)C=C4N(C)C)N.Cl

Computed Properties

• Exact Mass: 621.2565409g/mol
• Monoisotopic Mass: 621.2565409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 43
• Rotatable Bond Count: 8
• Complexity: 1240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 206Ų

Tigecycline (hydrochloride) Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Tigecycline (hydrochloride)

Tigecycline (hydrochloride) (CAS No. 197654-04-9): A Comprehensive Overview

Tigecycline (hydrochloride), identified by its Chemical Abstracts Service number (CAS No. 197654-04-9), is a semi-synthetic broad-spectrum antibiotic belonging to the glycocycline class. This compound has garnered significant attention in the field of infectious diseases due to its unique mechanism of action and its efficacy against a wide range of Gram-positive and Gram-negative bacteria, as well as atypical pathogens. The hydrochloride salt form enhances its solubility and bioavailability, making it particularly suitable for intravenous administration.

The development of Tigecycline (hydrochloride) represents a milestone in the fight against multidrug-resistant bacterial infections. Its structural similarity to tetracycline allows it to inhibit bacterial protein synthesis by binding to the 30S ribosomal subunit, thereby preventing the translation of mRNA into proteins. However, Tigecycline (hydrochloride) exhibits a broader spectrum of activity compared to traditional tetracyclines, including resistance mechanisms such as efflux pumps and ribosomal protection proteins.

Recent studies have highlighted the efficacy of Tigecycline (hydrochloride) in treating complicated skin and soft tissue infections, intra-abdominal infections, and respiratory tract infections caused by various resistant organisms. For instance, a 2022 study published in the *Journal of Antimicrobial Chemotherapy* demonstrated that Tigecycline (hydrochloride) was highly effective in treating infections caused by carbapenem-resistant Enterobacteriaceae (CRE), offering a promising alternative for clinicians facing limited treatment options.

The pharmacokinetic profile of Tigecycline (hydrochloride) is another area of interest. It exhibits linear pharmacokinetics over a wide dose range, with minimal accumulation upon repeated dosing. This characteristic makes it particularly suitable for once-daily dosing regimens, improving patient compliance and convenience. Additionally, Tigecycline (hydrochloride) has been shown to distribute well into tissues and fluids, including cerebrospinal fluid, making it a valuable option for treating central nervous system infections when other antibiotics are contraindicated.

Despite its advantages, the use of Tigecycline (hydrochloride) is not without challenges. Resistance mechanisms have emerged over time, necessitating careful consideration of its role in antibiotic stewardship programs. Furthermore, potential side effects such as gastrointestinal disturbances and photosensitivity must be monitored closely. However, ongoing research continues to explore ways to mitigate these issues, including combination therapies and novel formulations that may enhance efficacy while reducing adverse effects.

In conclusion, Tigecycline (hydrochloride) (CAS No. 197654-04-9) remains a critical tool in the management of resistant bacterial infections. Its broad-spectrum activity, unique mechanism of action, and favorable pharmacokinetic profile make it an invaluable asset in clinical practice. As resistance patterns evolve and new challenges emerge, continued research and prudent use will ensure that Tigecycline (hydrochloride) continues to play a vital role in modern medicine.